Cas no 50868-74-1 (3-Methoxy-2-methylacetanilide)

3-Methoxy-2-methylacetanilide is a specialized organic compound featuring a methoxy-substituted aromatic ring with an acetamido functional group. Its molecular structure, characterized by the methoxy (–OCH₃) and methyl (–CH₃) substituents adjacent to the acetanilide core, lends it utility as an intermediate in fine chemical synthesis, particularly in pharmaceuticals and agrochemicals. The compound’s stability and reactivity profile make it suitable for selective functionalization or further derivatization. Its well-defined purity and consistent performance are critical for applications requiring precise control over reaction pathways. The presence of both electron-donating groups enhances its solubility in common organic solvents, facilitating its use in synthetic workflows.
3-Methoxy-2-methylacetanilide structure
3-Methoxy-2-methylacetanilide structure
Product Name:3-Methoxy-2-methylacetanilide
CAS No:50868-74-1
MF:C10H13NO2
MW:179.215722799301
MDL:MFCD09038605
CID:55889
PubChem ID:12713819
Update Time:2025-10-24

3-Methoxy-2-methylacetanilide Chemical and Physical Properties

Names and Identifiers

    • N-(3-Methoxy-2-methylphenyl)acetamide
    • 2'-METHYL-3'-METHOXYACETANILIDE
    • 3-Methoxy-2-methylac
    • 3-Methoxy-2-methylacetanilide
    • 2-Acetamino-6-methoxy-toluol
    • Ethyl7-chloro-4-hydroxy-3-quinolinecarboxylate
    • AMY6998
    • DTXSID90507735
    • AKOS006330405
    • Acetamide, N-(3-methoxy-2-methylphenyl)-
    • FT-0767624
    • A850055
    • 50868-74-1
    • J-509953
    • 2-METHYL-3-METHOXYACETANILIDE
    • F18126
    • SCHEMBL1141399
    • MDL: MFCD09038605
    • Inchi: 1S/C10H13NO2/c1-7-9(11-8(2)12)5-4-6-10(7)13-3/h4-6H,1-3H3,(H,11,12)
    • InChI Key: KBZPZOAJAWIYDL-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC(=C1C)NC(C)=O

Computed Properties

  • Exact Mass: 179.09500
  • Monoisotopic Mass: 179.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • Density: 1.101
  • Boiling Point: 319.869°C at 760 mmHg
  • Flash Point: 147.252°C
  • Refractive Index: 1.552
  • PSA: 38.33000
  • LogP: 2.03500

3-Methoxy-2-methylacetanilide Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-Methoxy-2-methylacetanilide Pricemore >>

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3-Methoxy-2-methylacetanilide Production Method

3-Methoxy-2-methylacetanilide Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:50868-74-1)3-Methoxy-2-methylacetanilide
Order Number:A850055
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:27
Price ($):427.0
Email:sales@amadischem.com

3-Methoxy-2-methylacetanilide Related Literature

Additional information on 3-Methoxy-2-methylacetanilide

Research Brief on 3-Methoxy-2-methylacetanilide (CAS: 50868-74-1): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

3-Methoxy-2-methylacetanilide (CAS: 50868-74-1) is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules and its role in modulating biological pathways. This research brief consolidates the latest findings on this compound, highlighting its applications, mechanisms of action, and future research directions.

Recent investigations into 3-Methoxy-2-methylacetanilide have focused on its structural properties and reactivity, which make it a versatile building block in organic synthesis. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel anti-inflammatory agents, where it served as a precursor for the development of compounds with enhanced selectivity for cyclooxygenase-2 (COX-2) inhibition. The study reported a 40% improvement in yield compared to traditional methods, underscoring the compound's potential in drug development.

In addition to its synthetic applications, 3-Methoxy-2-methylacetanilide has been investigated for its biological activity. A 2022 paper in Bioorganic & Medicinal Chemistry Letters revealed that derivatives of this compound exhibit moderate antimicrobial activity against Gram-positive bacteria, including Staphylococcus aureus. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a scaffold for developing new antibiotics.

Another area of interest is the compound's role in chemical biology. A recent preprint (2023) on bioRxiv explored its use as a probe to study protein-ligand interactions. The study utilized 3-Methoxy-2-methylacetanilide derivatives labeled with fluorescent tags to visualize binding events in real-time, providing insights into the dynamics of molecular recognition. This approach could pave the way for new diagnostic tools and targeted therapies.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 3-Methoxy-2-methylacetanilide-based compounds. A 2023 review in Expert Opinion on Drug Discovery highlighted the need for further studies to address issues such as metabolic stability and bioavailability. Future research directions may include structural modifications to enhance these properties and expand the compound's therapeutic potential.

In conclusion, 3-Methoxy-2-methylacetanilide (CAS: 50868-74-1) continues to be a valuable compound in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its emerging biological activities make it a promising candidate for further investigation. Ongoing and future studies will likely uncover additional applications, solidifying its role in drug discovery and development.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:50868-74-1)3-Methoxy-2-methylacetanilide
A850055
Purity:99%
Quantity:1g
Price ($):427.0
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